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Compound of Interest

Compound Name: Distearoyl phosphatidylglycerol

Cat. No.: B054389

Introduction: Distearoyl Phosphatidylglycerol (DSPG) is a synthetic, saturated phospholipid
that plays a critical role in various scientific and pharmaceutical applications. Its unique anionic
properties and biocompatibility make it an invaluable component in the formulation of advanced
drug delivery systems, particularly liposomes. This in-depth technical guide provides a
comprehensive overview of DSPG, including its chemical and physical properties, synthesis,
experimental protocols for its use, and its role in biological signaling pathways.

Physicochemical Properties and Identification

Distearoyl Phosphatidylglycerol is characterized by a glycerol backbone, two stearic acid
acyl chains, and a phosphoglycerol head group. The presence of the negatively charged
phosphate group at physiological pH imparts an anionic nature to DSPG, which is crucial for its
function in various formulations.

CAS Numbers for Distearoyl Phosphatidylglycerol and
its Salts

The Chemical Abstracts Service (CAS) number for Distearoyl Phosphatidylglycerol can vary
depending on its stereochemistry and whether it is in its free acid or salt form. The most
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commonly used form in research and pharmaceutical development is the sodium salt of the
racemic mixture.

Molecular Weight (
Compound Name CAS Number Molecular Formula Imol )
g/mo

1,2-distearoyl-sn-
glycero-3-phospho-

200880-42-8 Ca2Hs2NaO10P 801.06
(1'-rac-glycerol)

sodium salt

1,2-Distearoyl-rac-
glycero-3- 124011-52-5 Ca2Hs3010P 779.08
phosphoglycerol

1,2-distearoyl-sn-
glycero-3- 4537-78-4 Ca2Hs3010P 779.08
phosphorylglycerol

Distearoyl
phosphatidylglycerole 67232-82-0 Caz2Hs1Na2010P 823.04
sodium salt

Synthesis of Distearoyl Phosphatidylglycerol

The synthesis of DSPG is a multi-step process that can be achieved through various chemical
routes. A common approach involves the phosphorylation of a protected diacylglycerol followed
by deprotection and coupling with glycerol.

General Synthesis Workflow

The following diagram illustrates a generalized workflow for the chemical synthesis of DSPG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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